2-(3-Nitrophenyl)-2-azaspiro[4.4]nonane-1,3-dione
Description
The compound “2-(3-Nitrophenyl)-2-azaspiro[4.4]nonane-1,3-dione” is a complex organic molecule. It likely contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom . The “2-azaspiro[4.4]nonane-1,3-dione” part of the name suggests the presence of a spirocyclic structure with a nitrogen atom and two carbonyl groups .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives have been synthesized using efficient methods . These methods involve the development of an unsaturated pyrrolidine cycle, yielding intermediates and target compounds in high yields without requiring additional purification .Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of a spirocyclic structure, a nitrophenyl group, and two carbonyl groups. The general formula for a cycloalkane composed of n carbons is CnH2n .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, similar compounds such as 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives have shown promising applications as antiproliferative, cytotoxic, and anticancer agents .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, 2-oxaspiro[4.4]nonane-1,3-dione has a molecular weight of 154.17, a boiling point of 26-28 degrees Celsius, and is a solid at ambient temperature .Future Directions
The future directions for research on this compound could involve further exploration of its synthesis, analysis of its physical and chemical properties, and investigation of its potential biological activities. Given the biological activities observed in similar compounds, it may be worthwhile to explore its potential as a therapeutic agent .
Properties
IUPAC Name |
2-(3-nitrophenyl)-2-azaspiro[4.4]nonane-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4/c17-12-9-14(6-1-2-7-14)13(18)15(12)10-4-3-5-11(8-10)16(19)20/h3-5,8H,1-2,6-7,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLNLVLSTOFPEFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CC(=O)N(C2=O)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50210253 | |
Record name | 2-(3-(Hydroxy(oxido)amino)phenyl)-2-azaspiro(4.4)nonane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50210253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61343-11-1 | |
Record name | 2-(3-Nitrophenyl)-2-azaspiro(4.4)nonane-1,3-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061343111 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC290651 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=290651 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(3-(Hydroxy(oxido)amino)phenyl)-2-azaspiro(4.4)nonane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50210253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-NITROPHENYL)-2-AZASPIRO(4.4)NONANE-1,3-DIONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WWF4H8N6ZS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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